Cas no 14003-66-8 (5-Methyl-4-nitroimidazole)

• Product Name: 5-Methyl-4-nitroimidazole
• CAS No: 14003-66-8
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD01721395
• CID: 49591
• PubChem ID: 86278103
• Update Time: 2025-10-29

5-Methyl-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitro-1H-imidazole
• 4-Methyl-5-Nitroimidazole
• 5-Methyl-4-nitroimid
• 5-Methyl-4-nitroimidazole
• 3-(2-Chlorophenyl)propionitrile
• 5-methyl-4-nitro-1H-imidazole
• rp8549
• 5-methyl-4-nitro-imidazol
• 4-methyl-5-nitro-imidazol
• 4-NITRO-5-METHYL IMIDAZOLE
• Imidazole, 5-methyl-4-nitro-
• 4-methyl-5-nitro-1h-imidazol
• 1H-Imidazole, 4-methyl-5-nitro-
• Imidazole, 4-methyl-5-nitro-
• RP 8549
• 5PUL8BW840
• WSYOWIMKNNMEMZ-UHFFFAOYSA-N
• Imidazole, 4(or 5)-methyl-5(or 4)-nitro-
• 1H-Imidazole,4-methyl-5-nitro-
• ZER
• EINECS 237-809-5
• 14003-66-8
• AKOS005266788
• NSC-156634
• BCP27561
• NSC 156634
• J-007347
• AS-19595
• J-515765
• A15222
• UNII-5PUL8BW840
• NSC156634
• NS00024539
• MFCD01721395
• 5-Methyl-4-nitroimidazole, 98%
• W11135
• (4,4-Dimethyl-2,5-dioxo-imidazolidin-1-yl)-aceticacid
• DTXSID0065694
• SCHEMBL892031
• EN300-123249
• Q27262708
• METHYL-5-NITROIMIDAZOLE, 4-
• AKOS015900829
• CS-0039130
• SY016742
• AMY11941
• DTXCID1034551
• STK782807
• 4-Methyl-5-nitroimidazole; NSC 156634; RP 8549
• Imidazole, 4(or 5)-methyl-5(or 4)-nitro-(7CI)

• MDL： MFCD01721395
• Inchi： 1S/C4H5N3O2/c1-3-4(7(8)9)6-2-5-3/h2H,1H3,(H,5,6)
• InChI Key： WSYOWIMKNNMEMZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=CN1)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 74.5

Experimental Properties

• Color/Form: Not available
• Density: 1.4748 (rough estimate)
• Melting Point: 249 °C (lit.)
• Boiling Point: 296.4℃ at 760 mmHg
• Flash Point: 130.2℃
• Refractive Index: 1.5000 (estimate)
• PSA: 74.50000
• LogP: 1.14950
• Solubility: Not available

5-Methyl-4-nitroimidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：NI7562000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Methyl-4-nitroimidazole

5-Methyl-4-nitroimidazole (CAS No. 14003-66-8): An Overview of Its Properties, Applications, and Recent Research Advances

5-Methyl-4-nitroimidazole (CAS No. 14003-66-8) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Methyl-1H-imidazole-4-carbonitrile, is a derivative of imidazole with a nitro group at the 4-position and a methyl group at the 5-position. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical formula of 5-Methyl-4-nitroimidazole is C₅H₆N₄O₂, and it has a molecular weight of 142.12 g/mol. The compound is a white to off-white crystalline solid that is soluble in water, ethanol, and other polar solvents. Its melting point is approximately 170-172°C, making it suitable for various synthetic processes that require moderate thermal stability.

In the context of medicinal chemistry, 5-Methyl-4-nitroimidazole has garnered significant attention due to its potential as an intermediate in the synthesis of antimicrobial and antiparasitic agents. One of the most notable applications of this compound is in the production of metronidazole, a widely used antibiotic and antiprotozoal drug. Metronidazole is effective against anaerobic bacteria and certain protozoa, making it a crucial component in the treatment of infections such as bacterial vaginosis, trichomoniasis, and amebiasis.

Recent research has also explored the broader biological activities of 5-Methyl-4-nitroimidazole. Studies have shown that this compound exhibits potent antifungal properties against various fungal strains, including Candida albicans and Aspergillus fumigatus. These findings suggest that 5-Methyl-4-nitroimidazole could be a valuable lead compound for the development of new antifungal agents, which are increasingly important due to the rise in drug-resistant fungal infections.

Beyond its antimicrobial applications, 5-Methyl-4-nitroimidazole has been investigated for its potential anticancer properties. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 5-Methyl-4-nitroimidazole can selectively inhibit the growth of cancer cells by disrupting key metabolic pathways. Specifically, these derivatives have shown promise in targeting hypoxic regions within tumors, where they can exert their cytotoxic effects more effectively.

The synthesis of 5-Methyl-4-nitroimidazole typically involves several steps, starting from commercially available imidazole derivatives. One common synthetic route involves the nitration of 5-methylimidazole using nitric acid or other nitrating agents. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 5-Methyl-4-nitroimidazole, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

In addition to its pharmaceutical applications, 5-Methyl-4-nitroimidazole has found use in other areas of research and industry. For example, it has been employed as a ligand in coordination chemistry to form complexes with various metal ions. These complexes have shown interesting catalytic properties and have been used in reactions such as hydrogenation and oxidation processes.

The safety profile of 5-Methyl-4-nitroimidazole is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, 5-Methyl-4-nitroimidazole (CAS No. 14003-66-8) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and industrial applications. Its unique chemical properties make it an important intermediate in the synthesis of drugs with antimicrobial, antifungal, and anticancer activities. Ongoing research continues to uncover new applications and optimize synthetic methods for this valuable compound.